methyl 4-oxo-3,4-dihydrophthalazine-5-carboxylate
Overview
Description
Methyl 4-oxo-3,4-dihydrophthalazine-5-carboxylate, also known as MOPC-5, is a synthetic compound derived from phthalazine. It is a member of the class of compounds known as heterocyclic compounds, which are organic compounds made up of two or more different types of atoms. The chemical structure of MOPC-5 consists of a five-membered ring with three nitrogen atoms and two carbon atoms. The compound has a molecular weight of 171.17 g/mol and is soluble in water.
Scientific Research Applications
Antitumor Activity
“Methyl 4-oxo-3,4-dihydrophthalazine-5-carboxylate” may have potential antitumor properties. Similar compounds have been synthesized and evaluated for their growth inhibition in various human solid tumor cell lines and leukemia HL-60 cell lines. For instance, derivatives of a related compound showed significant activity against these cell lines, suggesting that “methyl 4-oxo-3,4-dihydrophthalazine-5-carboxylate” could also be researched for its antitumor effects .
Synthetic Intermediate
This compound could serve as a synthetic intermediate in the production of more complex molecules. The related chemical structures and synthesis processes mentioned in the search results indicate that “methyl 4-oxo-3,4-dihydrophthalazine-5-carboxylate” might be used as a building block in organic synthesis to create various pharmacologically active molecules .
Biological Activity Spectrum
Phthalazine derivatives are known to possess a broad spectrum of biological activities, including antitumor, antibacterial, and anti-inflammatory effects. Therefore, “methyl 4-oxo-3,4-dihydrophthalazine-5-carboxylate” could be explored for its potential biological activities across different fields .
Chemical Research
In chemical research, this compound could be used to study reaction mechanisms and kinetics. Its structure allows for investigations into how phthalazine derivatives react under different conditions, which can provide insights into their stability and reactivity .
Pharmaceutical Development
The structural similarity of “methyl 4-oxo-3,4-dihydrophthalazine-5-carboxylate” to other pharmacologically active compounds suggests it could be used in the development of new pharmaceuticals. Research into its pharmacokinetics and pharmacodynamics could lead to the discovery of new drugs .
Material Science
Compounds like “methyl 4-oxo-3,4-dihydrophthalazine-5-carboxylate” may find applications in material science, particularly in the development of new materials with specific properties such as conductivity or luminescence .
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit tankyrase (tnks) enzymes , which play vital roles in cellular processes and are potential targets in cancer treatment .
Mode of Action
For instance, TNKS inhibitors typically bind to the enzyme’s adenosine diphosphate (ADP)-ribose polymerase domain, preventing it from adding ADP-ribose polymers to target proteins .
Biochemical Pathways
Tnks inhibitors generally affect the wnt signaling pathway, which is involved in cell growth and differentiation .
Result of Action
Similar compounds have demonstrated antibacterial activity against various bacteria, exceeding the activity of ampicillin and streptomycin .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-oxo-3,4-dihydrophthalazine-5-carboxylate involves the condensation of 2-aminobenzoic acid with ethyl acetoacetate, followed by cyclization and esterification reactions.", "Starting Materials": [ "2-aminobenzoic acid", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "methanol" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzoic acid (1.0 eq) and ethyl acetoacetate (1.2 eq) in ethanol and add sodium ethoxide (1.2 eq). Heat the mixture under reflux for 4 hours.", "Step 2: Cool the reaction mixture and add acetic anhydride (1.2 eq) dropwise. Stir the mixture for 1 hour at room temperature.", "Step 3: Add sulfuric acid (1.2 eq) to the reaction mixture and heat under reflux for 6 hours to promote cyclization.", "Step 4: Cool the reaction mixture and add methanol (1.5 eq) to esterify the carboxylic acid. Stir the mixture for 2 hours at room temperature.", "Step 5: Filter the precipitate and wash with cold methanol. Recrystallize the product from ethanol to obtain methyl 4-oxo-3,4-dihydrophthalazine-5-carboxylate as a white solid." ] } | |
CAS RN |
14340-52-4 |
Product Name |
methyl 4-oxo-3,4-dihydrophthalazine-5-carboxylate |
Molecular Formula |
C10H8N2O3 |
Molecular Weight |
204.2 |
Purity |
95 |
Origin of Product |
United States |
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